N-[3-(1,3-Benzothiazol-2-YL)-4-hydroxyphenyl]-3-methylbenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3-methylbenzamide
• InChI: InChI=1S/C21H16N2O2S/c1-13-5-4-6-14(11-13)20(25)22-15-9-10-18(24)16(12-15)21-23-17-7-2-3-8-19(17)26-21/h2-12,24H,1H3,(H,22,25)
• InChI Key: AFSJUYRRMJGYBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol

Description

“N-[3-(1,3-Benzothiazol-2-YL)-4-hydroxyphenyl]-3-methylbenzamide” is a compound that belongs to the class of benzothiazole derivatives. Benzothiazole derivatives have been extensively studied and are associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. The synthesis of “this compound” specifically has not been detailed in the available literature.

Mechanism of Action

Target of Action

The primary target of N-[3-(1,3-Benzothiazol-2-YL)-4-hydroxyphenyl]-3-methylbenzamide is the DprE1 enzyme . This enzyme plays a crucial role in the cell wall biosynthesis of Mycobacterium tuberculosis . By inhibiting this enzyme, the compound can effectively disrupt the growth and proliferation of the bacteria .

Mode of Action

This compound interacts with its target, the DprE1 enzyme, by binding to its active site . This binding inhibits the enzyme’s function, thereby disrupting the synthesis of the bacterial cell wall . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The compound affects the cell wall biosynthesis pathway in Mycobacterium tuberculosis . By inhibiting the DprE1 enzyme, it disrupts the formation of arabinogalactan, a key component of the mycobacterial cell wall . This disruption can lead to downstream effects such as compromised bacterial cell integrity and ultimately, cell death .

Pharmacokinetics

The compound has shown promising activity against mycobacterium tuberculosis, suggesting that it may have suitable bioavailability

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the disruption of cell wall biosynthesis in Mycobacterium tuberculosis . This disruption can lead to compromised cell integrity and ultimately, bacterial cell death .

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(1,3-Benzothiazol-2-YL)-4-hydroxyphenyl]-3-methylbenzamide in lab experiments is its high binding affinity for proteins. This makes it a valuable tool in the study of protein-protein interactions. Additionally, this compound is a fluorescent probe, which allows for easy detection of protein interactions. One of the limitations of using this compound is that it is a synthetic molecule that may not accurately reflect the behavior of natural proteins.

Future Directions

There are several potential future directions for the use of N-[3-(1,3-Benzothiazol-2-YL)-4-hydroxyphenyl]-3-methylbenzamide in scientific research. One potential direction is the study of protein-protein interactions in living organisms. This compound could be used to study the interactions between proteins in real-time in living cells. Another potential direction is the development of new fluorescent probes based on the structure of this compound. These probes could be used to study a wider range of biological processes. Finally, this compound could be used in the development of new drugs that target specific protein-protein interactions.

Synthesis Methods

N-[3-(1,3-Benzothiazol-2-YL)-4-hydroxyphenyl]-3-methylbenzamide can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the synthesis of 2-aminothiophenol, which is then reacted with 2-bromo-4-hydroxyacetophenone to form 3-(2-bromo-4-hydroxyphenyl)-1,3-thiazolidin-2-one. This intermediate is then reacted with 3-methylbenzoyl chloride to form the final product, this compound.

Scientific Research Applications

N-[3-(1,3-Benzothiazol-2-YL)-4-hydroxyphenyl]-3-methylbenzamide has been used in various scientific research applications, including the study of protein-protein interactions, protein conformational changes, and protein-ligand interactions. It has been used to study the interactions between various proteins, including enzymes, receptors, and transcription factors. This compound is also used in the study of protein folding and misfolding, which is important in the study of diseases such as Alzheimer's and Parkinson's.